4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide

• IUPAC Name: 4-methoxy-3-nitro-N-[4-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C17H17N3O5/c1-3-16(21)18-12-5-7-13(8-6-12)19-17(22)11-4-9-15(25-2)14(10-11)20(23)24/h4-10H,3H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: XGWJZXVRDYFKIV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol

Description

4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide is a chemical compound that belongs to the family of benzamide derivatives. It is commonly referred to as PR-619 and is widely used in scientific research for its ability to inhibit deubiquitinases (DUBs).

Mechanism of Action

PR-619 inhibits 4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide by binding to the catalytic site of the enzyme and blocking its activity. This inhibition leads to an accumulation of ubiquitinated proteins, which can be detected by western blotting or immunofluorescence.
Biochemical and Physiological Effects:
PR-619 has been shown to induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV and hepatitis C. In addition, PR-619 has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using PR-619 in lab experiments is its potency and specificity towards 4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide. However, it is important to note that PR-619 can also inhibit other enzymes such as proteases and deacetylases, which can complicate data interpretation. In addition, PR-619 has poor solubility in water and requires the use of organic solvents for administration.

Future Directions

There are several future directions for the use of PR-619 in scientific research. One area of interest is the role of 4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide in autophagy, a process by which cells degrade and recycle damaged or unwanted components. PR-619 could be used to investigate the effect of DUB inhibition on autophagy and its potential therapeutic implications. Another area of interest is the development of more potent and selective DUB inhibitors, which could lead to the discovery of new drug targets for various diseases.
In conclusion, PR-619 is a valuable tool in scientific research for its ability to inhibit this compound and study their role in various biological processes. Its potency and specificity make it a useful compound for investigating the mechanisms of disease and developing new therapeutic strategies. However, it is important to consider its limitations and potential off-target effects when interpreting data.

Scientific Research Applications

PR-619 is a potent inhibitor of 4-methoxy-3-nitro-N-[4-(propionylamino)phenyl]benzamide, which are enzymes that remove ubiquitin from proteins. This inhibition leads to an accumulation of ubiquitinated proteins and can be used to study the role of this compound in various biological processes. PR-619 has been used in numerous studies to investigate the role of this compound in cancer, neurodegenerative diseases, and viral infections.